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Abstract
This technical guide provides a comprehensive characterization of 4-Bromo-2-chloro-5-
methoxyaniline, a substituted aniline of interest in synthetic and medicinal chemistry. Due to

the limited availability of experimental data, this document combines information from chemical

suppliers with computationally predicted physicochemical and spectroscopic properties. A

plausible synthetic route is detailed, starting from a commercially available precursor, providing

a practical protocol for its laboratory preparation. Furthermore, this guide discusses the

potential biological relevance of this class of compounds in the context of drug discovery, an

area where it is classified as a protein degrader building block. All quantitative data is

presented in structured tables, and key experimental workflows are visualized using diagrams.

Physicochemical Properties
4-Bromo-2-chloro-5-methoxyaniline is a halogenated and methoxylated aniline derivative.

While specific experimental data for its physical properties are scarce, supplier information and

computational predictions provide valuable insights.
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Property Value Source

Molecular Formula C₇H  BrClNO Chemical Supplier Data[1]

Molecular Weight 236.49 g/mol Chemical Supplier Data[1]

CAS Number 98446-54-9 Chemical Supplier Data[1]

Physical State Solid (predicted)
Inferred from related

compounds

Melting Point Not available -

Boiling Point Not available -

Solubility Not available -

Spectroscopic Characterization
To date, experimentally determined spectroscopic data for 4-Bromo-2-chloro-5-
methoxyaniline are not readily available in public databases. The following are predicted

spectral characteristics based on its chemical structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy
(Predicted)

¹H NMR (500 MHz, CDCl₃): δ 7.0-7.2 (s, 1H, Ar-H), 6.8-7.0 (s, 1H, Ar-H), 4.1-4.5 (br s, 2H, -

NH₂), 3.85 (s, 3H, -OCH₃).

¹³C NMR (125 MHz, CDCl₃): δ 155-158 (-OCH₃), 145-148 (-NH₂), 115-125 (aromatic

carbons), 110-115 (C-Br), 110-115 (C-Cl), 55-58 (-OCH₃).

Infrared (IR) Spectroscopy (Predicted)
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Wavenumber (cm⁻¹) Assignment

3400-3500 N-H stretch (asymmetric and symmetric)

3000-3100 Aromatic C-H stretch

2850-2950 Aliphatic C-H stretch (-OCH₃)

1600-1620 N-H bend

1450-1550 Aromatic C=C stretch

1200-1250 C-O stretch (aryl ether)

1000-1100 C-Cl stretch

550-650 C-Br stretch

Mass Spectrometry (MS) (Predicted)
Molecular Ion (M⁺): A characteristic isotopic pattern is expected due to the presence of

bromine (⁷⁹Br and ⁸¹Br in an approximate 1:1 ratio) and chlorine (³⁵Cl and ³⁷Cl in an

approximate 3:1 ratio). The major peaks would be observed at m/z 235, 237, and 239.

Synthesis Protocol
A specific, validated synthesis protocol for 4-Bromo-2-chloro-5-methoxyaniline is not

available in the surveyed literature. However, a plausible two-step synthetic route can be

proposed starting from the commercially available precursor, 3-bromo-5-methoxyaniline. This

proposed synthesis involves the protection of the aniline, followed by a regioselective

chlorination and subsequent deprotection.

Proposed Synthetic Pathway
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Step 1: Acetylation

Step 2: Chlorination

Step 3: Deprotection

3-Bromo-5-methoxyaniline

Acetic Anhydride / Pyridine

Reactant

N-(3-Bromo-5-methoxyphenyl)acetamide

Product

N-(3-Bromo-5-methoxyphenyl)acetamide

N-Chlorosuccinimide (NCS) / Acetic Acid

Reactant

N-(4-Bromo-2-chloro-5-methoxyphenyl)acetamide

Product

N-(4-Bromo-2-chloro-5-methoxyphenyl)acetamide

Acidic or Basic Hydrolysis

Reactant

4-Bromo-2-chloro-5-methoxyaniline

Product
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Hypothetical Drug Discovery Workflow

4-Bromo-2-chloro-5-methoxyaniline
(Building Block)

Linker Chemistry

PROTAC Molecule

E3 Ligase Ligand

Target Protein

Ternary Complex Formation
(Target-PROTAC-E3 Ligase)

Ubiquitination of Target Protein

Proteasomal Degradation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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